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Compound of Interest

Compound Name: BX-320

Cat. No.: B1607279

Essential Safety and Handling Guide for BX-320

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of BX-320, a potent and selective PDK1 inhibitor. Adherence to
these procedures is critical to ensure personal safety and minimize environmental impact.

Chemical Identification and Hazards

BX-320 is a selective, ATP-competitive inhibitor of 3-phosphoinositide-dependent protein
kinase-1 (PDK1). While a valuable tool in cancer research, it presents specific health and
environmental hazards.

Hazard Classification:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
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Chemical Data Information Source
CAS Number 702676-93-5 [1]12113]
Molecular Formula C23H31BrN80O3 [1][2]

Molecular Weight 547.458 g/mol [1]
Solubility Soluble in DMSO [2][3]
Store at -20°C (powder) or
-80°C (in solvent). Keep away
Storage

from direct sunlight and

ignition sources.[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling BX-320.

Protection Type

Specific Equipment

Purpose

Eye Protection

Safety glasses with side

shields or goggles.

To prevent eye contact with

dust or splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin absorption.

Body Protection

Laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary for
operations with a potential for

aerosol generation.

To prevent inhalation of dust or

aerosols.

Safe Handling and Operational Procedures

The following step-by-step procedures must be followed to ensure the safe handling of BX-320.
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Experimental Workflow for Handling BX-320:
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Experimental Workflow: Handling BX-320

Preparation

Don appropriate PPE

Y

Ensure fume hood is operational

Y

Gather all necessary materials

Handlir‘?

Weigh BX-320 in a fume hood

'

Dissolve in appropriate solvent (e.g., DMSO)

/

Prepare aliquots for storage

Storage

Clearly label all tubes

y

Store at -20°C or -80°C

Cleanup

Decontaminate work surfaces

A

Dispose of waste according to protocol

A/

Remove and dispose of PPE correctly
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Emergency Response for BX-320 Incidents

Incident Occurs

Spill Response

Evacuate area

Collect waste in a sealed container Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607279#personal-protective-equipment-for-
handling-bx-320]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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